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Compound Name: Isopropyl 4-aminobenzoate

Cat. No.: B097842

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl 4-aminobenzoate, also known as Isopropyl p-aminobenzoate, is an organic
compound with the chemical formula C10H13NO:. It belongs to the class of aminobenzoate
esters, a group of compounds known for their applications in the pharmaceutical and cosmetic
industries. Structurally similar to local anesthetics such as benzocaine (ethyl 4-aminobenzoate)
and risocaine (propyl 4-aminobenzoate), Isopropyl 4-aminobenzoate serves as a valuable
molecule in drug discovery and development.[1] Its properties make it a subject of interest for
studies on percutaneous absorption, enzymatic inhibition, and as a potential topical anesthetic.
[1] This technical guide provides a comprehensive overview of the chemical and physical
properties of Isopropyl 4-aminobenzoate, detailed experimental protocols, and visualizations
to aid in its application in research and development.

Chemical and Physical Properties

The fundamental chemical and physical properties of Isopropyl 4-aminobenzoate are
summarized in the tables below. These properties are crucial for its handling, formulation, and
application in various experimental settings.

Table 1: General Chemical Properties
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Property Value

IUPAC Name propan-2-yl 4-aminobenzoate

Isopropyl p-aminobenzoate, 4-Aminobenzoic
Synonyms acid isopropyl ester, Benzoic acid, 4-amino-, 1-

methylethyl ester

CAS Number 18144-43-9[2][3]

Molecular Formula C10H13NO2[2]

Molecular Weight 179.22 g/mol [2]

Appearance White to light yellow crystalline powder

Table 2: Physicochemical Data

Property Value

Melting Point 83-86 °C

Boiling Point 315.7 °C at 760 mmHg[4]

Density 1.099 g/cm3[4]

Solubility Insoluble in water; Soluble in ethanol, acetone,
and methanol.

pKa (Predicted) 2.63+£0.10

LogP 2.415

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of
Isopropyl 4-aminobenzoate. Below is a summary of expected spectral characteristics.

Table 3: Spectroscopic Data Summary
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Technique Key Features
Signals corresponding to the aromatic protons,
1H NMR the methine proton of the isopropyl group, and
the methyl protons of the isopropyl group.
Resonances for the carbonyl carbon, aromatic
13C NMR

carbons, and the carbons of the isopropyl group.

Infrared (IR) Spectroscopy

Characteristic absorption bands for N-H
stretching of the primary amine, C=0 stretching

of the ester, and C-O stretching.

Mass Spectrometry (MS)

A molecular ion peak corresponding to the
molecular weight of the compound, along with
fragmentation patterns typical for an

aminobenzoate ester.

Actual spectra for Isopropyl 4-aminobenzoate can be accessed through chemical databases

such as the Spectral Database for Organic Compounds (SDBS).

Experimental Protocols

Synthesis of Isopropyl 4-aminobenzoate

A common method for the synthesis of Isopropyl 4-aminobenzoate is the Fischer-Speier

esterification of 4-aminobenzoic acid with isopropanol in the presence of an acid catalyst.[1]

Materials:

4-Aminobenzoic acid

Isopropanol (2-Propanol)

Concentrated Sulfuric Acid (H2S0a)

Ethyl acetate

Sodium Bicarbonate (NaHCO3) solution
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o Water

e Anhydrous sodium sulfate

Procedure:

 In a round-bottom flask, dissolve 4-aminobenzoic acid in an excess of isopropanol.

e Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

o Reflux the reaction mixture for several hours. The progress of the reaction can be monitored
by Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

o Neutralize the excess acid by carefully adding a saturated solution of sodium bicarbonate
until effervescence ceases.

e The product can be extracted with an organic solvent like ethyl acetate.
e Wash the organic layer with water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

Purification by Recrystallization

The crude Isopropyl 4-aminobenzoate can be purified by recrystallization to obtain a product
of high purity.

Procedure:

e Dissolve the crude product in a minimum amount of a hot solvent or a solvent mixture (e.g.,
ethanol/water or hexane/ethyl acetate).[5]

« If colored impurities are present, they can be removed by adding activated charcoal and
performing a hot filtration.

» Allow the hot, saturated solution to cool slowly to room temperature to form crystals.
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» Further cooling in an ice bath can maximize the yield of the crystals.
e Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of cold solvent and dry them under vacuum.

Analytical Methods

High-Performance Liquid Chromatography (HPLC): A general reversed-phase HPLC method
can be employed for the analysis of Isopropyl 4-aminobenzoate.

e Column: C18 stationary phase.

» Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile or methanol).

o Detection: UV detector at a wavelength where the compound has maximum absorbance.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a suitable technique for the
analysis of volatile compounds like Isopropyl 4-aminobenzoate.

Column: A non-polar or medium-polarity capillary column.

Carrier Gas: Helium or Hydrogen.

Injection: Split or splitless injection depending on the concentration.

Detection: Mass spectrometer operating in electron ionization (EI) mode.

Visualizations
Chemical Structure
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Caption: Chemical structure of Isopropyl 4-aminobenzoate.
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Experimental Workflow: Synthesis and Purification
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Caption: General workflow for the synthesis and purification of Isopropyl 4-aminobenzoate.
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Proposed Mechanism of Action as a Local Anesthetic

As a structural analog of known local anesthetics, Isopropyl 4-aminobenzoate is presumed to
act by blocking voltage-gated sodium ion channels in nerve membranes.
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Caption: Proposed mechanism of action for Isopropyl 4-aminobenzoate as a local anesthetic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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